Cas no 2728219-49-4 (rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride)

• Product Name: rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride
• CAS No: 2728219-49-4
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 5993918
• PubChem ID: 165589689
• Update Time: 2025-06-11

rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride
• Z5290755226
• EN300-37026290
• 2728219-49-4

• Inchi： 1S/C13H19N.ClH/c1-10-5-3-7-12(9-10)13-11(2)6-4-8-14-13;/h3,5,7,9,11,13-14H,4,6,8H2,1-2H3;1H/t11-,13-;/m1./s1
• InChI Key： DIOQLXKFNSZUHF-LOCPCMAASA-N
• SMILES： Cl.N1CCC[C@@H](C)[C@@H]1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 225.1284273g/mol
• Monoisotopic Mass: 225.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride

Introduction to Rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride (CAS No. 2728219-49-4)

Rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride, a compound with the chemical identifier CAS No. 2728219-49-4, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and pharmacological properties. The presence of specific stereocenters and substituents in its molecular structure imparts unique characteristics that make it a subject of considerable interest in medicinal chemistry research.

The molecular structure of Rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride consists of a piperidine ring substituted with a 3-methyl group at the 3-position and a 3-methylphenyl group at the 2-position. The stereochemistry at the 2R and 3S positions is crucial, as it influences the compound's interactions with biological targets and its overall pharmacological profile. This specific arrangement of substituents and chiral centers makes it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in piperidine derivatives due to their potential applications in treating various diseases. The compound Rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride has been extensively studied for its potential pharmacological effects. Research has indicated that this molecule may exhibit properties relevant to central nervous system (CNS) disorders, including potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. The piperidine core is known to be a versatile pharmacophore that can modulate various neurotransmitter systems. Specifically, studies have suggested that Rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride may influence the activity of monoamine oxidase (MAO) enzymes, which are critical in regulating neurotransmitter levels in the brain. By modulating these enzymes, the compound could potentially alleviate symptoms associated with CNS disorders.

The stereochemical configuration of Rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride is also a key factor in its pharmacological activity. The presence of chiral centers at the 2R and 3S positions ensures that the compound exists as a racemic mixture, which can exhibit different biological responses compared to enantiomerically pure forms. This racemic nature makes it an interesting candidate for further investigation into stereoselective pharmacology.

Recent advancements in computational chemistry have allowed researchers to more accurately predict the biological activity of molecules like Rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride. Molecular docking studies have shown that this compound can bind effectively to MAO-A and MAO-B enzymes, suggesting its potential as an inhibitor. Such findings are crucial for designing more targeted and effective therapeutic agents.

In addition to its potential applications in CNS disorders, research has also explored the antimicrobial properties of piperidine derivatives. The structural features of Rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride may contribute to its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways in microorganisms. This dual functionality makes it an attractive candidate for developing novel antimicrobial agents.

The synthesis of Rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies are required to achieve high yields and enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to produce this compound efficiently. These synthetic approaches are critical for ensuring that subsequent pharmacological studies are conducted with high-quality material.

Evaluation of the pharmacokinetic properties of Rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride is essential for determining its potential as a drug candidate. Studies have shown that this compound exhibits moderate solubility in water and favorable metabolic stability. These characteristics are important for ensuring that it can be formulated into effective pharmaceutical products and that it has a reasonable half-life in vivo.

The safety profile of any potential drug candidate must be thoroughly evaluated before it can be considered for clinical use. Preclinical studies on Rac-(2R,3S)-3-methyl-2-(3-methylphenyl)piperidine hydrochloride have indicated that it is generally well-tolerated at tested doses. However, further studies are needed to fully assess its long-term safety and potential side effects.

The development of new therapeutic agents relies heavily on collaboration between academic researchers and pharmaceutical companies. The study of compounds like Rac-(2R,3S)-3-methyl-2-(methylphenyl)piperidine hydrochloride exemplifies this collaborative effort. By combining expertise from various fields, researchers can accelerate the discovery and development process, bringing new treatments to patients who need them.

In conclusion, Rac-(2R,3S)-<0xE1><0xB5><0xA33>-methyl-<0xE1><0xB5><0xA32>(<0xE1><0xB5><0x93>-methylphenyl)piperidine hydrochloride (CAS No. 27<0xE1><0xB5><0xA7><0xE1><0xB5><0xA7><0xE1><0xB5><0x9B><0xE1><0xB5><0x9F>) is a promising compound with significant potential in pharmaceutical applications. Its unique molecular structure and stereochemistry make it an interesting candidate for further research into treating CNS disorders and other diseases. As research continues to uncover new applications for this molecule, it is likely to play an important role in future medical treatments.